5-{[(Tert-butoxy)carbonyl]amino}-3-[(prop-2-en-1-yloxy)methyl]pentanoic acid

• Molecular Formula: C14H25NO5
• Molecular Weight: 287.35 g/mol
• IUPAC Name: 5-[(2-methylpropan-2-yl)oxycarbonylamino]-3-(prop-2-enoxymethyl)pentanoic acid
• InChI: InChI=1S/C14H25NO5/c1-5-8-19-10-11(9-12(16)17)6-7-15-13(18)20-14(2,3)4/h5,11H,1,6-10H2,2-4H3,(H,15,18)(H,16,17)
• InChI Key: TVZHYRVTKXHYGM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCCC(CC(=O)O)COCC=C

Description

This compound is a functionalized pentanoic acid derivative featuring a tert-butoxycarbonyl (Boc)-protected amino group at position 5 and a propenyloxymethyl substituent at position 3. Its molecular formula is C₁₅H₂₅NO₅, with a molecular weight of 303.39 g/mol (exact mass: 303.1681) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-{[(Tert-butoxy)carbonyl]amino}-3-[(prop-2-en-1-yloxy)methyl]pentanoic acid typically involves the protection of the amino group with the Boc group. This can be achieved using di-tert-butyl dicarbonate (Boc2O) in the presence of a base such as sodium hydroxide or 4-dimethylaminopyridine (DMAP) in acetonitrile . The reaction conditions may vary, but common methods include stirring the mixture at ambient temperature or heating it in tetrahydrofuran (THF) at 40°C .

Industrial Production Methods

Industrial production of Boc-protected amino acids often employs flow microreactor systems, which offer advantages in terms of efficiency, versatility, and sustainability compared to traditional batch processes . These systems allow for the continuous introduction of the Boc group into various organic compounds, making the process more scalable and environmentally friendly .

Chemical Reactions Analysis

Types of Reactions

5-{[(Tert-butoxy)carbonyl]amino}-3-[(prop-2-en-1-yloxy)methyl]pentanoic acid can undergo several types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be performed to remove the Boc protecting group, yielding the free amine.

Substitution: The compound can participate in nucleophilic substitution reactions, where the Boc group is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Deprotection of the Boc group can be achieved using strong acids such as trifluoroacetic acid (TFA) in dichloromethane or hydrochloric acid (HCl) in methanol.

Substitution: Substitution reactions often involve nucleophiles such as amines or alcohols in the presence of a base.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, deprotection of the Boc group yields the free amine, while oxidation reactions can produce various oxidized derivatives.

Scientific Research Applications

5-{[(Tert-butoxy)carbonyl]amino}-3-[(prop-2-en-1-yloxy)methyl]pentanoic acid has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules and peptides.

Biology: The compound is employed in the study of enzyme mechanisms and protein interactions.

Medicine: It is investigated for its potential use in drug development and as a building block for pharmaceuticals.

Industry: The compound is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 5-{[(Tert-butoxy)carbonyl]amino}-3-[(prop-2-en-1-yloxy)methyl]pentanoic acid involves the protection of the amino group by the Boc group. This protection prevents unwanted side reactions during chemical transformations, allowing for selective reactions at other functional groups. The Boc group can be removed under acidic conditions, revealing the free amine for further reactions .

Comparison with Similar Compounds

Substituent Variations at Position 3

The propenyloxymethyl group at position 3 distinguishes this compound from analogs with different substituents. Key comparisons include:

Compound Name	Substituent at Position 3	Key Properties	Reference
Target Compound	Propenyloxymethyl	Allyl ether enables conjugation; moderate lipophilicity (predicted logP ≈ 2.1)
5-{[(Boc)Amino]-3-(Trifluoromethyl)Pentanoic Acid	Trifluoromethyl	High electronegativity; enhanced lipophilicity (logP ≈ 2.8); metabolic stability
5-{[(Boc)Amino]-3-[(2-Methylpropoxy)Methyl]Pentanoic Acid	2-Methylpropoxymethyl	Branched alkoxy group increases steric hindrance; higher logP (≈3.0)
3-[(3-(Boc)Amino)Propyl)Sulfanyl]Propanoic Acid	Sulfanylpropyl	Sulfide introduces redox sensitivity; lower logP (≈1.5)

Key Findings :

• The 2-methylpropoxymethyl variant introduces steric bulk, which may hinder interactions with enzymatic targets compared to the allyl group .
• The sulfanylpropyl analog’s sulfide linkage is prone to oxidation, limiting its utility in oxidative environments .

Positional Isomerism and Functional Group Placement

The location of substituents significantly impacts molecular interactions:

Compound Name	Substituent Position	Key Differences	Reference
(2S)-5-{[(Boc)Amino]-2-[(Propenyloxy)Carbonyl]Amino}Pentanoic Acid	Boc at C5, propenyloxycarbonyl at C2	Carbamate linkage at C2 introduces hydrogen-bonding capacity; higher polarity
(S)-2-[(Boc)Amino]-5-(Pyridin-3-yl)Pentanoic Acid	Pyridinyl at C5	Aromatic ring enables π-π stacking; basic pyridine nitrogen (pKa ≈ 5.0)
3-[(Boc)Amino]-5-Hydroxybenzoic Acid	Boc at C3, hydroxyl at C5 (aromatic)	Aromatic system alters electronic properties; phenolic hydroxyl (pKa ≈ 10)

Key Findings :

• The pyridinyl analog’s aromaticity and basicity make it suitable for targeting metal-binding enzymes or receptors .

Protecting Group Strategies

While the Boc group is common, other protecting groups alter synthetic utility:

Compound Name	Protecting Group	Stability and Cleavage Conditions	Reference
Target Compound	Boc (tert-butoxycarbonyl)	Acid-labile (cleaved with TFA/HCl); stable under basic conditions
Fmoc-Protected Analogs (e.g., 2p, 2q in )	Fmoc (9-fluorenylmethoxycarbonyl)	Base-labile (cleaved with piperidine); used in SPPS
4-[(Boc)Amino]-1-Methyl-1H-Pyrrole-2-Carboxylic Acid	Boc on pyrrole	Stability varies with heterocycle electronics

Key Findings :

• Fmoc-protected analogs are preferred in solid-phase peptide synthesis (SPPS) due to orthogonal deprotection .
• Boc protection remains advantageous in solution-phase synthesis for acid-tolerant intermediates .

Biological Activity

5-{[(Tert-butoxy)carbonyl]amino}-3-[(prop-2-en-1-yloxy)methyl]pentanoic acid is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity, mechanisms, and relevant case studies associated with this compound, drawing on diverse sources to provide a comprehensive overview.

Chemical Structure and Properties

The compound has the following structural characteristics:

• Molecular Formula : C15H25N2O4
• CAS Number : 179251-60-6
• IUPAC Name : (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid

The presence of the tert-butoxycarbonyl (Boc) group suggests that this compound may be used as a protective group in peptide synthesis, which is often relevant in drug design.

Biological Activity

The biological activity of 5-{[(Tert-butoxy)carbonyl]amino}-3-[(prop-2-en-1-yloxy)methyl]pentanoic acid can be categorized into several key areas:

1. Anticancer Activity

Recent studies indicate that compounds with similar structures exhibit significant anticancer properties. For instance, compounds that inhibit specific kinases involved in cancer cell proliferation have shown promising results. The mechanism often involves the induction of apoptosis in cancer cells through the activation of caspases and modulation of cell cycle regulators.

2. Enzyme Inhibition

The compound has been studied for its potential as an enzyme inhibitor. In particular, it may inhibit enzymes involved in metabolic pathways critical for cancer cell survival. For example, inhibitors targeting HSET (KIFC1), a kinesin essential for centrosome clustering in cancer cells, have been shown to induce multipolar spindle formation, leading to cell death .

3. Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of this compound. Modifications to the Boc group or the prop-2-en-1-yloxy moiety can significantly impact potency and selectivity against various biological targets.

Case Studies

Several studies have investigated compounds structurally similar to 5-{[(Tert-butoxy)carbonyl]amino}-3-[(prop-2-en-1-yloxy)methyl]pentanoic acid:

Study	Compound	Findings
	2-(3-Benzamidopropanamido)thiazole-5-carboxylate	Showed micromolar inhibition of HSET with significant selectivity against Eg5. Induced multipolarity in centrosome-amplified cancer cells.
	Ethyl 2-{[(tert-butoxy)carbonyl]amino}-4-(trifluoromethyl)-1,3-oxazole	Exhibited potent inhibition of specific enzymes related to inflammatory pathways, suggesting broader therapeutic applications.
	Hydroxamate-based arylsulfonamide	Demonstrated selective inhibition against ADAMTS7, indicating potential for further development in treating fibrotic diseases.

The proposed mechanisms through which 5-{[(Tert-butoxy)carbonyl]amino}-3-[(prop-2-en-1-yloxy)methyl]pentanoic acid exerts its biological effects include:

• Inhibition of Protein Kinases : By targeting specific kinases involved in cell signaling pathways, it can disrupt cancer cell proliferation.
• Induction of Apoptosis : Activation of apoptotic pathways through caspase signaling leads to programmed cell death in malignant cells.
• Cell Cycle Arrest : The compound may induce cell cycle arrest at various checkpoints, preventing cancer cell division.